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Triethanolamine Borate in Perovskite Solar
Cells: A Comparative Guide
Triethanolamine borate emerges as a promising additive for enhancing the efficiency and

stability of perovskite solar cells. This guide provides a comparative analysis of its performance

against other common additives, supported by experimental data, and outlines detailed

experimental protocols for its application.

In the rapidly advancing field of perovskite photovoltaics, additives play a crucial role in

improving material properties, device performance, and long-term stability. Triethanolamine
borate (TB) has been identified as an effective agent for slowing down the rapid crystallization

of perovskite films, leading to highly crystalline and uniform layers with reduced defects[1]. This

guide offers an objective comparison of triethanolamine borate with other widely used

additives and provides detailed methodologies for its incorporation in the fabrication of high-

performance perovskite solar cells (PSCs).

Performance Comparison of Additives
The effectiveness of an additive in perovskite solar cells is primarily evaluated by its impact on

the key photovoltaic parameters: power conversion efficiency (PCE), open-circuit voltage (Voc),

short-circuit current density (Jsc), and fill factor (FF). The following table summarizes the

performance of perovskite solar cells treated with triethanolamine borate and other common

additives. It is important to note that the data is compiled from various studies, and direct

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b098079?utm_src=pdf-interest
https://www.benchchem.com/product/b098079?utm_src=pdf-body
https://www.benchchem.com/product/b098079?utm_src=pdf-body
https://www.benchchem.com/product/b098079?utm_src=pdf-body
https://www.researchgate.net/publication/378785215_Enhancing_efficiency_and_stability_of_perovskite_solar_cells_by_introduction_of_triethanolamine
https://www.benchchem.com/product/b098079?utm_src=pdf-body
https://www.benchchem.com/product/b098079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


comparisons should be made with caution due to potential variations in experimental

conditions, device architecture, and perovskite composition.

Additive/Tre
atment

Power
Conversion
Efficiency
(PCE) (%)

Open-
Circuit
Voltage
(Voc) (V)

Short-
Circuit
Current
Density
(Jsc)
(mA/cm²)

Fill Factor
(FF) (%)

Reference
Perovskite
Compositio
n

Triethanolami

ne Borate

(TB)

21.55 1.24 Not Reported Not Reported
1.65 eV wide-

bandgap

Guanidinium

Iodide (GUI)
15.78 0.891 24.21 73.1

(GA)₀.₀₅(MA)₀

.₉₅PbI₃

Guanidinium

Iodide (GUI)
~19 Not Reported Not Reported Not Reported Not Reported

Phenethylam

monium

Iodide (PEAI)

23.32 1.18 Not Reported Not Reported

HC(NH₂)₂–

CH₃NH₃

mixed

perovskite

Phenethylam

monium

Iodide (PEAI)

20.2 Not Reported Not Reported Not Reported
Cs₀.₂FA₀.₈PbI

₂.₈Cl₀.₂

Tris(pentafluo

rophenyl)bora

ne (BCF)

14.65 Not Reported Not Reported Not Reported Not Reported

Tris(pentafluo

rophenyl)bora

ne (BCF)

20.86 Not Reported Not Reported Not Reported

1.65 eV

bandgap

perovskite

Control (No

Additive)
10.03 0.783 19.71 65.0 MAPbI₃
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Experimental Protocols
The following sections provide detailed methodologies for the fabrication of perovskite solar

cells, with a specific focus on the incorporation of triethanolamine borate as a passivation

agent.

General Perovskite Solar Cell Fabrication (n-i-p
structure)
This protocol outlines a common procedure for fabricating a standard n-i-p planar perovskite

solar cell.

Substrate Cleaning: Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially

cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for

15 minutes each. The substrates are then dried with a nitrogen gun and treated with UV-

Ozone for 20 minutes.

Electron Transport Layer (ETL) Deposition: A compact titanium dioxide (c-TiO₂) layer is

deposited by spin-coating a precursor solution onto the FTO substrate, followed by

annealing. Subsequently, a mesoporous TiO₂ (m-TiO₂) layer is deposited by spin-coating a

paste and then sintered.

Perovskite Layer Deposition (One-Step Method):

A perovskite precursor solution (e.g., containing FAI, PbI₂, MABr, and PbBr₂ in a mixed

solvent of DMF and DMSO) is prepared inside a nitrogen-filled glovebox.

The precursor solution is spin-coated onto the m-TiO₂ layer.

During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is dripped onto the

substrate to induce uniform crystallization.

The film is then annealed at a specific temperature (e.g., 100-150 °C) to form the

crystalline perovskite layer.

Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, such as

Spiro-OMeTAD, doped with additives like Li-TFSI and t-BP in a solvent like chlorobenzene, is
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spin-coated on top of the perovskite layer.

Metal Electrode Deposition: Finally, a metal electrode (e.g., gold or silver) is deposited on top

of the HTL by thermal evaporation through a shadow mask to define the active area of the

solar cell.

Incorporation of Triethanolamine Borate
The introduction of triethanolamine borate is typically performed as a surface treatment or as

an additive to the perovskite precursor solution. Based on available literature, a common

method involves post-treatment of the perovskite film.

Preparation of Triethanolamine Borate Solution: A dilute solution of triethanolamine
borate is prepared in a suitable solvent, such as isopropanol. The concentration of this

solution is a critical parameter that needs to be optimized for specific perovskite

compositions and device architectures.

Surface Treatment:

After the perovskite layer is formed and annealed, it is allowed to cool down.

Inside a nitrogen-filled glovebox, the triethanolamine borate solution is spin-coated onto

the surface of the perovskite film.

The substrate is then annealed at a moderate temperature (e.g., 80-100 °C) for a short

duration to promote the interaction between the triethanolamine borate and the

perovskite surface and to remove any residual solvent.

Subsequent Layer Deposition: Following the triethanolamine borate treatment, the

fabrication proceeds with the deposition of the hole transport layer and the metal electrode

as described in the general protocol.

Signaling Pathways and Experimental Workflows
The diagrams below illustrate the proposed mechanism of action for triethanolamine borate
and the general workflow for comparing its effectiveness.
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Proposed Mechanism of Triethanolamine Borate

Perovskite Precursor
(Rapid Crystallization)

Triethanolamine Borate (TB)
Addition Slowed Crystallization Highly Crystalline &

Uniform Perovskite Film Reduced Defects Enhanced PCE & Stability

Click to download full resolution via product page

Mechanism of Triethanolamine Borate in Perovskite Film Formation.

Experimental Workflow for Comparative Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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